Cas no 1804535-87-2 (2-Amino-3-(chloromethyl)-6-cyano-5-(trifluoromethoxy)pyridine)

• Product Name: 2-Amino-3-(chloromethyl)-6-cyano-5-(trifluoromethoxy)pyridine
• CAS No: 1804535-87-2
• MF: C₈H₅ClF₃N₃O
• MW: 251.593010663986
• CID: 4911040
• Update Time: 2025-06-12

2-Amino-3-(chloromethyl)-6-cyano-5-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Amino-3-(chloromethyl)-6-cyano-5-(trifluoromethoxy)pyridine

• Inchi： 1S/C8H5ClF3N3O/c9-2-4-1-6(16-8(10,11)12)5(3-13)15-7(4)14/h1H,2H2,(H2,14,15)
• InChI Key： UOLZSUKQKGRTCG-UHFFFAOYSA-N
• SMILES： ClCC1C(N)=NC(C#N)=C(C=1)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 290
• XLogP3: 2.1
• Topological Polar Surface Area: 71.9

Additional information on 2-Amino-3-(chloromethyl)-6-cyano-5-(trifluoromethoxy)pyridine

Comprehensive Overview of 2-Amino-3-(chloromethyl)-6-cyano-5-(trifluoromethoxy)pyridine (CAS No. 1804535-87-2)

2-Amino-3-(chloromethyl)-6-cyano-5-(trifluoromethoxy)pyridine (CAS No. 1804535-87-2) is a highly specialized pyridine derivative that has garnered significant attention in the fields of pharmaceutical research, agrochemical development, and material science. This compound, characterized by its unique chloromethyl, cyano, and trifluoromethoxy functional groups, offers a versatile scaffold for synthesizing novel molecules with potential applications in drug discovery and crop protection. Its molecular structure, C8H5ClF3N3O, combines multiple reactive sites, making it a valuable intermediate for heterocyclic chemistry.

The growing interest in 2-Amino-3-(chloromethyl)-6-cyano-5-(trifluoromethoxy)pyridine aligns with the increasing demand for fluorinated compounds in modern chemistry. Fluorine incorporation, as seen in the trifluoromethoxy group, is a key strategy to enhance the bioavailability, metabolic stability, and binding affinity of therapeutic agents. Researchers are actively exploring its utility in designing kinase inhibitors, antiviral agents, and herbicides, reflecting broader trends in precision medicine and sustainable agriculture.

From a synthetic perspective, the chloromethyl moiety in CAS 1804535-87-2 allows for facile derivatization through nucleophilic substitution reactions, enabling the attachment of diverse pharmacophores or agrochemical motifs. Meanwhile, the cyano group serves as a precursor for further functionalization, such as conversion to carboxylic acids or tetrazole rings, which are prevalent in bioactive molecules. These features position this compound as a multifunctional building block for high-throughput screening libraries.

Environmental and regulatory considerations are also driving innovation around 2-Amino-3-(chloromethyl)-6-cyano-5-(trifluoromethoxy)pyridine. With the European Green Deal and EPA guidelines emphasizing safer chemicals, researchers are investigating greener synthetic routes for such intermediates, including catalytic methods and solvent-free reactions. This aligns with the industry's shift toward green chemistry principles, reducing waste and energy consumption while maintaining efficiency.

In the context of drug discovery, this pyridine derivative has shown promise in modulating protein-protein interactions (PPIs), a hot topic in oncology and neurodegenerative disease research. Its ability to act as a hydrogen bond donor/acceptor via the amino and cyano groups makes it suitable for targeting challenging biological pathways. Recent publications highlight its role in developing selective enzyme inhibitors, particularly against tyrosine kinases linked to cancer progression.

The agrochemical sector leverages CAS 1804535-87-2 for designing next-generation pesticides with improved pest resistance management. The trifluoromethoxy group enhances lipophilicity, promoting better foliar absorption and rainfastness—a critical factor for climate-resilient crops. Companies are integrating such compounds into integrated pest management (IPM) systems to reduce environmental impact while maintaining efficacy against resistant insect populations.

Analytical characterization of 2-Amino-3-(chloromethyl)-6-cyano-5-(trifluoromethoxy)pyridine typically involves advanced techniques like HPLC-MS, NMR spectroscopy, and X-ray crystallography to confirm purity and structural integrity. These methods are essential for meeting Good Manufacturing Practice (GMP) standards in industrial applications. Additionally, computational tools such as molecular docking and QSAR modeling help predict its interactions with biological targets, accelerating the hit-to-lead optimization process.

As the scientific community continues to explore heterocyclic chemistry, compounds like 2-Amino-3-(chloromethyl)-6-cyano-5-(trifluoromethoxy)pyridine will remain at the forefront of innovation. Its adaptability across disciplines—from medicinal chemistry to smart materials—underscores its importance in addressing global challenges such as food security and disease treatment. Future research may focus on optimizing its synthetic scalability and exploring novel applications in catalysis or electronic materials.